Cas no 124958-74-3 (Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-)

Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- structure
124958-74-3 structure
Product Name:Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-
CAS No:124958-74-3
MF:C9H10FNO
MW:167.180205821991
CID:1057606
PubChem ID:45086416
Update Time:2025-04-20

Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-
    • Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- (9CI)
    • 1-(5-Fluoro-2-(methylamino)phenyl)ethanone
    • ZLTDLMUWJMSUNT-UHFFFAOYSA-N
    • 124958-74-3
    • 5'-fluoro-2'-(methylamino)acetophenone
    • SCHEMBL9796503
    • DB-276289
    • Inchi: 1S/C9H10FNO/c1-6(12)8-5-7(10)3-4-9(8)11-2/h3-5,11H,1-2H3
    • InChI Key: ZLTDLMUWJMSUNT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C(C)=O)C=1)NC

Computed Properties

  • Exact Mass: 167.0747
  • Monoisotopic Mass: 167.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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